Cas no 16495-21-9 ((R)-3-Mercaptopropane-1,2-diol)

(R)-3-Mercaptopropane-1,2-diol is a chiral thiol-containing diol with the molecular formula C₃H₈O₂S. This compound features a stereogenic center at the carbon bearing the mercapto group, making it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. Its bifunctional structure, combining a thiol and two hydroxyl groups, enables versatile reactivity, particularly in thiol-ene click chemistry and as a building block for heterocyclic compounds. The (R)-enantiomer is often preferred for its specific stereochemical properties in catalysis and drug development. High purity grades are available to ensure consistency in research and industrial processes. Proper handling is advised due to the thiol group's sensitivity to oxidation.

(R)-3-Mercaptopropane-1,2-diol structure

16495-21-9 structure

Product Name:(R)-3-Mercaptopropane-1,2-diol

CAS No:16495-21-9

MF:C₃H₈O₂S

MW:108.159420013428

MDL:MFCD30749913

CID:2781011

PubChem ID:447638

Update Time:2025-10-18

(R)-3-Mercaptopropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

- (2R)-3-sulfanylpropane-1,2-diol
- D-1-thioglycerol
- (R)-monothioglycerol
- (R)-3-mercaptopropane-1,2-diol
- (2R)-3-Mercapto-1,2-propanediol
- R-(-)-3-mercapto-1,2-propanediol
- DB03864
- (-)-(R)-3-mercapto-1,2-propanediol
- (R)-(-)-2,3-dihydroxypropane-1-thiol
- (R)-3-Mercaptopropane-1,2-diol
- MDL： MFCD30749913
- Inchi： 1S/C3H8O2S/c4-1-3(5)2-6/h3-6H,1-2H2/t3-/m1/s1
- InChI Key： PJUIMOJAAPLTRJ-GSVOUGTGSA-N
- SMILES： SC[C@@H](CO)O

Computed Properties

Exact Mass: 108.02450067g/mol
Monoisotopic Mass: 108.02450067g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 6
Rotatable Bond Count: 2
Complexity: 32
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 41.5

(R)-3-Mercaptopropane-1,2-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M202588-50mg	(R)-3-Mercaptopropane-1,2-diol	16495-21-9		50mg	$150.00	2023-05-18
TRC	M202588-250mg	(R)-3-Mercaptopropane-1,2-diol	16495-21-9		250mg	$666.00	2023-05-18
TRC	M202588-500mg	(R)-3-Mercaptopropane-1,2-diol	16495-21-9		500mg	$ 800.00	2023-09-07
Enamine	EN300-261802-1g	(2R)-3-sulfanylpropane-1,2-diol	16495-21-9	95%	1g	$470.0	2023-09-14
Enamine	EN300-261802-5g	(2R)-3-sulfanylpropane-1,2-diol	16495-21-9	95%	5g	$1364.0	2023-09-14
Enamine	EN300-261802-10g	(2R)-3-sulfanylpropane-1,2-diol	16495-21-9	95%	10g	$2024.0	2023-09-14
Enamine	EN300-261802-0.05g	(2R)-3-sulfanylpropane-1,2-diol	16495-21-9	95%	0.05g	$88.0	2024-06-18
Enamine	EN300-261802-0.1g	(2R)-3-sulfanylpropane-1,2-diol	16495-21-9	95%	0.1g	$132.0	2024-06-18
Enamine	EN300-261802-0.25g	(2R)-3-sulfanylpropane-1,2-diol	16495-21-9	95%	0.25g	$188.0	2024-06-18
Enamine	EN300-261802-0.5g	(2R)-3-sulfanylpropane-1,2-diol	16495-21-9	95%	0.5g	$353.0	2024-06-18